Cas no 172516-42-6 (Methyl 3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate)

Methyl 3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate Properties

Names and Identifiers

• Benzo[c]thiophene-1-carboxylicacid, 3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-, methyl ester
• Benzo[c]thiophene-1-carboxylicacid, 3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-, meth...
• METHYL 3-(ETHYLTHIO)-6,6-DIMETHYL-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
• methyl 3-ethylsulfanyl-6,6-dimethyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carboxylate
• HMS554B04
• BUTTPARK 94\04-48
• Methyl 3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carbox
• METHYL 6,6-DIMETHYL-3-(ETHYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO(C)THIOPHENE-1-CARBOXYLATE
• methyl 3-(ethylsulfanyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
• Methyl 3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo [c]thiophene-1-carboxylate
• CS-0448546
• AKOS015908790
• FT-0628492
• Benzo[c]thiophene-1-carboxylicacid,3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-,methyl ester
• MFCD00085119
• DTXSID70381095
• methyl 3-ethylsulfanyl-6,6-dimethyl-4-oxidanylidene-5,7-dihydro-2-benzothiophene-1-carboxylate
• 172516-42-6
• SCHEMBL4403081
• CCG-240467
• AS-9153
• Maybridge1_004426
• 3-(ethylthio)-6,6-dimethyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carboxylic acid methyl ester
• A811429
• Methyl3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
• +Expand

• MDL： MFCD00085119
• InChIKey： DGCDOLUIZCGQES-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O3S2/c1-5-18-13-10-8(11(19-13)12(16)17-4)6-14(2,3)7-9(10)15/h5-7H2,1-4H3
• SMILES： CCSC1=C2C(=C(C(=O)OC)S1)CC(C)(C)CC2=O

Computed Properties

• Exact Mass: 298.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 298.07
• Heavy Atom Count: 19
• Complexity: 381
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• LogP: 3.80180
• PSA: 96.91000
• Refractive Index: 1.577
• Boiling Point: 444.1°C at 760 mmHg
• Melting Point: 116℃
• Flash Point: 222.4°C
• Density: 1.24

Methyl 3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

Methyl 3-(ethylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%